![molecular formula C20H13ClN4O6 B3825665 N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide)](/img/structure/B3825665.png)
N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide)
Overview
Description
N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide), also known as CBPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. CBPA is a nitroaromatic compound that has been synthesized through different methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) is not fully understood, but it is believed to involve the formation of reactive intermediates that covalently bind to target proteins, enzymes, and DNA. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has been shown to inhibit the activity of enzymes by binding to the active site and disrupting the catalytic function. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has also been shown to induce DNA damage and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has been shown to have various biochemical and physiological effects, including inhibition of enzyme activity, induction of DNA damage and apoptosis, and modulation of cellular signaling pathways. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has also been shown to have anti-inflammatory properties, reducing the production of pro-inflammatory cytokines and chemokines. In addition, N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has been shown to have neuroprotective properties, protecting neurons from oxidative stress and apoptosis.
Advantages and Limitations for Lab Experiments
N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has several advantages for lab experiments, including its high stability, solubility, and specificity for target enzymes and proteins. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) can also be easily synthesized through different methods. However, N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has some limitations, including its potential toxicity and the need for careful optimization of reaction conditions to achieve high yields and purity.
Future Directions
N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has several potential future directions, including its use as a therapeutic agent for the treatment of cancer, neurodegenerative diseases, and inflammation. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) can also be used as a probe for the detection of nitroreductase activity in living cells. In addition, N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) can be modified to improve its selectivity, stability, and efficacy. Further research is needed to fully understand the mechanism of action of N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) and its potential applications in various scientific fields.
Conclusion:
In conclusion, N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) can be synthesized through different methods, and its mechanism of action and physiological effects have been studied extensively. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has several advantages for lab experiments, but it also has some limitations. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has several potential future directions, and further research is needed to fully understand its potential applications in various scientific fields.
Scientific Research Applications
N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and environmental science. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has been shown to inhibit the activity of various enzymes, including carbonic anhydrase, acetylcholinesterase, and butyrylcholinesterase. N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has also been shown to have anticancer properties, inhibiting the growth of various cancer cell lines. In addition, N,N'-(2-chloro-1,4-phenylene)bis(2-nitrobenzamide) has been used as a fluorescent probe for the detection of nitroreductase activity in living cells.
properties
IUPAC Name |
N-[3-chloro-4-[(2-nitrobenzoyl)amino]phenyl]-2-nitrobenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13ClN4O6/c21-15-11-12(22-19(26)13-5-1-3-7-17(13)24(28)29)9-10-16(15)23-20(27)14-6-2-4-8-18(14)25(30)31/h1-11H,(H,22,26)(H,23,27) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOXLMQWOSYCAPB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CC=C3[N+](=O)[O-])Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13ClN4O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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